Cas no 1823921-21-6 (1-Bromo-2,5-dimethyl-4-(methylsulfanyl)benzene)

• Product Name: 1-Bromo-2,5-dimethyl-4-(methylsulfanyl)benzene
• CAS No: 1823921-21-6
• MF: C₉H₁₁BrS
• MW: 231.152640581131
• MDL: MFCD28059754
• CID: 4756257
• Update Time: 2026-02-26

1-Bromo-2,5-dimethyl-4-(methylsulfanyl)benzene Chemical and Physical Properties

Names and Identifiers

• 1-Bromo-2,5-dimethyl-4-(methylsulfanyl)benzene

• MDL： MFCD28059754
• Inchi： 1S/C9H11BrS/c1-6-5-9(11-3)7(2)4-8(6)10/h4-5H,1-3H3
• InChI Key： TWGMXOCFGLVRNS-UHFFFAOYSA-N
• SMILES： BrC1=CC(C)=C(C=C1C)SC

Computed Properties

• Exact Mass: 229.97648g/mol
• Monoisotopic Mass: 229.97648g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 127
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.9
• Topological Polar Surface Area: 25.3
• Molecular Weight: 231.15g/mol